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An In-depth Technical Guide on the Electron Configuration and Oxidation State of Bromine in

Perbromic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electron configuration of

bromine and its manifestation in the +7 oxidation state within perbromic acid (HBrO₄). The

document details the theoretical basis for this high oxidation state and outlines the

experimental protocols used for its determination, catering to an audience in research and

development.

Electron Configuration of Bromine
The foundational understanding of bromine's chemical behavior begins with its electron

configuration. A neutral bromine atom (atomic number 35) possesses 35 electrons.[1][2] Its

ground state electron configuration is [Ar] 3d¹⁰ 4s² 4p⁵.[1][2][3] The outermost electrons,

located in the 4s and 4p orbitals, are the valence electrons that participate in chemical bonding.

Perbromic Acid and the Oxidation State of Bromine
Perbromic acid is a powerful oxidizing agent and a strong acid with the chemical formula

HBrO₄.[4][5][6] In this compound, bromine achieves its highest possible oxidation state.[7] The

determination of this oxidation state follows a set of established rules:
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The oxidation state of hydrogen (H) is typically +1 when bonded to non-metals.

The oxidation state of oxygen (O) is typically -2 in most of its compounds.

The sum of the oxidation states of all atoms in a neutral molecule must equal zero.[8]

For perbromic acid (HBrO₄), the calculation is as follows:

(+1) + (Oxidation State of Br) + 4(-2) = 0 1 + (Oxidation State of Br) - 8 = 0 (Oxidation State of

Br) - 7 = 0 Oxidation State of Br = +7

This +7 oxidation state signifies that the bromine atom has formally lost all seven of its valence

electrons (two from the 4s orbital and five from the 4p orbital) to the more electronegative

oxygen atoms.[9][10][11]

Data Presentation
The quantitative data pertaining to bromine's electron configuration and its state in perbromic
acid are summarized below.

Parameter Value

Bromine (Br) Atomic Number 35

Ground State Electron Configuration 1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁵

Shorthand Electron Configuration [Ar] 3d¹⁰ 4s² 4p⁵

Valence Electrons 7 (4s², 4p⁵)

Chemical Formula of Perbromic Acid HBrO₄

Oxidation State of H in HBrO₄ +1

Oxidation State of O in HBrO₄ -2

Oxidation State of Br in HBrO₄ +7

Experimental Protocols
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The determination of bromine's oxidation state in perbromic acid or perbromate salts is not

merely theoretical. It can be confirmed using advanced spectroscopic techniques.

X-ray Photoelectron Spectroscopy (XPS)
X-ray Photoelectron Spectroscopy (XPS) is a premier surface-sensitive quantitative

spectroscopic technique that measures the elemental composition, empirical formula, chemical

state, and electronic state of the elements within a material.[12][13] It is an ideal method for

determining the oxidation state of an element.[12]

Methodology for Determining Bromine's Oxidation State in a Perbromate Salt (e.g., KBrO₄):

Sample Preparation: A solid sample of a stable perbromate salt, such as potassium

perbromate (KBrO₄)[14], is mounted on a sample holder. The sample must be ultra-high

vacuum (UHV) compatible.

Instrumentation: An XPS instrument equipped with a monochromatic X-ray source (e.g., Al

Kα) is used.

Data Acquisition:

A wide-scan or survey spectrum is first acquired to identify all elements present on the

sample surface.

A high-resolution spectrum of the Bromine 3d (Br 3d) core level is then acquired. This

region is chosen for its sensitivity to the chemical environment.

Analysis:

The binding energy of the Br 3d peak is measured. The binding energy of an electron is

characteristic of the element and its oxidation state.[15]

A higher positive oxidation state results in a "chemical shift" to a higher binding energy.

This is because the removal of electron density from the bromine atom by the surrounding

oxygen atoms leads to a stronger attraction between the remaining core electrons and the

nucleus.
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The measured binding energy for bromine in the perbromate sample is compared to

reference spectra of bromine compounds with known oxidation states (e.g., KBr where Br

is -1, and KBrO₃ where Br is +5).

The significant shift of the Br 3d peak to a higher binding energy, relative to compounds

with lower oxidation states, provides experimental confirmation of the +7 oxidation state.

Indirect UV-Vis Spectrophotometry
While perbromate itself does not have a strong chromophore for direct UV-Vis analysis, its

concentration (and thus the presence of Br in a high oxidation state) can be determined

indirectly. This involves reacting the perbromate ion with a reagent that produces a colored

product in a stoichiometric manner.

Methodology for Quantification of Perbromate:

Sample Preparation: An aqueous solution of perbromic acid or a soluble perbromate salt is

prepared.

Reagent Preparation: A solution containing a suitable chromogenic reagent that can be

selectively oxidized by perbromate is prepared. The choice of reagent is critical and requires

validation.

Reaction: The perbromate solution is mixed with the chromogenic reagent under controlled

conditions (pH, temperature, and reaction time). The perbromate will oxidize the reagent,

leading to the formation of a colored product.

UV-Vis Measurement:

A UV-Vis spectrophotometer is used to measure the absorbance of the resulting solution

at the wavelength of maximum absorbance (λ_max) of the colored product.

A calibration curve is constructed using standard solutions of known perbromate

concentrations reacted under the same conditions.

Analysis: The concentration of perbromate in the unknown sample is determined by

comparing its absorbance to the calibration curve. This confirms the presence and quantity
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of bromine in the +7 oxidation state.

Mandatory Visualizations
The following diagrams illustrate the key concepts and workflows discussed in this guide.
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Caption: Logical flow from Bromine's valence electrons to its +7 oxidation state.
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Caption: Experimental workflow for XPS analysis of Bromine's oxidation state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

